Dibromoisophakellin
Dibromoisophakellin
Brand Name:
Vulcanchem
CAS No.:
104758-96-5
VCID:
VC0034506
InChI:
InChI=1S/C11H11Br2N5O/c12-5-4-6(15-8(5)13)9(19)18-3-1-2-11(18)7(4)16-10(14)17-11/h7,15H,1-3H2,(H3,14,16,17)/t7-,11+/m0/s1
SMILES:
C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N
Molecular Formula:
C11H11Br2N5O
Molecular Weight:
389.05 g/mol
Dibromoisophakellin
CAS No.: 104758-96-5
Main Products
VCID: VC0034506
Molecular Formula: C11H11Br2N5O
Molecular Weight: 389.05 g/mol
| CAS No. | 104758-96-5 |
|---|---|
| Product Name | Dibromoisophakellin |
| Molecular Formula | C11H11Br2N5O |
| Molecular Weight | 389.05 g/mol |
| IUPAC Name | (1R,5S)-3-amino-7,8-dibromo-2,4,9,12-tetrazatetracyclo[10.3.0.01,5.06,10]pentadeca-2,6(10),7-trien-11-one |
| Standard InChI | InChI=1S/C11H11Br2N5O/c12-5-4-6(15-8(5)13)9(19)18-3-1-2-11(18)7(4)16-10(14)17-11/h7,15H,1-3H2,(H3,14,16,17)/t7-,11+/m0/s1 |
| Standard InChIKey | DDCWMFYLYYJVTF-WRWORJQWSA-N |
| Isomeric SMILES | C1C[C@]23[C@H](C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N |
| SMILES | C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N |
| Canonical SMILES | C1CC23C(C4=C(C(=O)N2C1)NC(=C4Br)Br)NC(=N3)N |
| PubChem Compound | 11258823 |
| Last Modified | Nov 09 2021 |
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